Cas no 30377-63-0 (N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 30377-63-0
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 312332
• PubChem ID: 121683
• Update Time: 2025-05-22

N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-ethyl-4-(trifluoromethyl)-
• 1-N-ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• ETHYL 2-(ETHOXYMETHYLENE)-4,4,4-TRIFLUORO-3-OXOBUTYRATE
• N~1~-ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• N-Ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• EN300-1116058
• 30377-63-0
• EINECS 250-161-8
• 1,2-Benzenediamine, N1-ethyl-4-(trifluoromethyl)-
• NS00049835
• SCHEMBL356011
• AKOS002712109
• DTXSID5067550
• N1-ethyl-4-trifluoromethylbenzene-1,2-diamine
• CS-0283669

• Inchi： 1S/C9H11F3N2/c1-2-14-8-4-3-6(5-7(8)13)9(10,11)12/h3-5,14H,2,13H2,1H3
• InChI Key： MOQFNDFDNBIIHW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NCC)(F)F

Computed Properties

• Exact Mass: 204.08753
• Monoisotopic Mass: 204.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.266
• Boiling Point: 266.5°Cat760mmHg
• Flash Point: 115°C
• Refractive Index: 1.528
• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine

Research Brief on N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS: 30377-63-0) in Chemical Biology and Pharmaceutical Applications

N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS: 30377-63-0) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and ethylamine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The structural uniqueness of N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine lies in its trifluoromethyl group, which enhances lipophilicity and metabolic stability—key attributes for drug candidates. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic hydrogenation and palladium-catalyzed coupling reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using a Pd/C catalyst under mild conditions, achieving >95% purity. These improvements are critical for scaling up production for preclinical studies.

In pharmacological research, N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine has shown promise as a building block for kinase inhibitors targeting cancer pathways. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a novel EGFR inhibitor, exhibiting nanomolar potency against resistant mutations. Additionally, its derivatives have been investigated for antimicrobial properties, with one study identifying activity against Gram-positive pathogens. These findings underscore its dual utility in oncology and infectious disease research.

Despite these advances, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent in vitro studies have flagged potential hepatic metabolism concerns, necessitating further structural optimization. Collaborative efforts between academic and industrial researchers are underway to address these limitations while expanding its therapeutic applications. The compound's role in emerging areas like PROTACs (Proteolysis Targeting Chimeras) is also under exploration, as highlighted in a 2023 review in Chemical Science.

In conclusion, N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine represents a chemically and biologically significant scaffold with multifaceted applications. Ongoing research aims to leverage its unique properties for next-generation therapeutics, though comprehensive ADMET studies are warranted. This brief underscores the compound's current standing in the field while identifying key directions for future investigation, making it a valuable reference for researchers in chemical biology and drug development.